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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycolic Acid (Hydroxyacetic Acid),
focusing on its fundamental physicochemical properties. Glycolic acid, the smallest of the a-
hydroxy acids (AHAS), is a naturally occurring and synthetically derived compound with broad
applications in dermatology, pharmaceuticals, and polymer chemistry. Its utility stems from its
ability to penetrate the skin, making it a popular ingredient in chemical peels and skincare
products.[1] It also serves as a monomer for the synthesis of biocompatible polymers like
polyglycolic acid (PGA) and its copolymers.

Core Physicochemical Properties

The foundational data for glycolic acid is summarized in the table below, providing a quick
reference for laboratory and research applications.
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Identifier Value Citations
CAS Number 79-14-1 (11121131141
Molecular Weight 76.05 g/mol

Molecular Formula C2H403

2-Hydroxyacetic acid,
Synonyms ) )
hydroxyacetic acid

IUPAC Name 2-hydroxyacetic acid

Experimental Protocols and Methodologies

A comprehensive understanding of glycolic acid necessitates standardized experimental
protocols. While specific experimental details are often application-dependent, the following
outlines a general workflow for the characterization and analysis of glycolic acid in a research
setting.
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General Experimental Workflow for Glycolic Acid Analysis
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General Experimental Workflow for Glycolic Acid Analysis.

Signaling Pathways and Molecular Interactions

In dermatological and pharmaceutical applications, the biological effects of glycolic acid are of
primary interest. While glycolic acid's mechanisms of action are multifaceted, its interaction
with skin cells involves several key signaling pathways. The diagram below illustrates a
simplified representation of its influence on epidermal keratinocytes.
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Simplified Signaling Pathway of Glycolic Acid in Keratinocytes
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Simplified Signaling Pathway of Glycolic Acid in Keratinocytes.

This document serves as a foundational guide. For specific, in-depth experimental protocols
and further details on the complex biological interactions of glycolic acid, researchers are
encouraged to consult peer-reviewed scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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